Cas no 133188-66-6 (4-(4-Fluorophenyl)butanoyl Chloride)

• Product Name: 4-(4-Fluorophenyl)butanoyl Chloride
• CAS No: 133188-66-6
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• MDL: MFCD09890898
• CID: 3034276
• PubChem ID: 23293594
• Update Time: 2025-05-20

4-(4-Fluorophenyl)butanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoyl chloride, 4-fluoro-
• 4-(4-fluorophenyl)butanoyl chloride
• 4-(4-Fluorophenyl)butyryl Chloride
• Benzenebutanoyl chloride, 4-fluoro-
• NS-02052
• SY039298
• 4-(4-fluorophenyl)butanoylchloride
• Benzenebutanoylchloride,4-fluoro-
• SCHEMBL7572106
• MFCD09890898
• OKGHRPHMHBMWMD-UHFFFAOYSA-N
• 133188-66-6
• AKOS015945846
• AC3833
• 4-(4-Fluorophenyl)butanoyl Chloride

• MDL： MFCD09890898
• Inchi： 1S/C10H10ClFO/c11-10(13)3-1-2-8-4-6-9(12)7-5-8/h4-7H,1-3H2
• InChI Key： OKGHRPHMHBMWMD-UHFFFAOYSA-N
• SMILES： C1(CCCC(Cl)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 200.0404208g/mol
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(4-Fluorophenyl)butanoyl Chloride

4-(4-Fluorophenyl)butanoyl Chloride: An Overview of Its Synthesis, Applications, and Recent Research

4-(4-Fluorophenyl)butanoyl chloride (CAS No. 133188-66-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorinated phenyl group and a butanoyl chloride moiety. The combination of these functional groups endows the molecule with a range of useful properties, making it an important intermediate in the synthesis of various pharmaceuticals and advanced materials.

The synthesis of 4-(4-Fluorophenyl)butanoyl chloride typically involves the reaction of 4-fluorophenylbutanoic acid with thionyl chloride (SOCl₂). This process is well-documented in the literature and is known for its high yield and efficiency. The resulting compound is a colorless liquid that is highly reactive due to the presence of the acyl chloride functional group. This reactivity makes it an excellent starting material for further chemical transformations, such as nucleophilic acyl substitution reactions.

In the realm of medicinal chemistry, 4-(4-Fluorophenyl)butanoyl chloride has been utilized in the synthesis of several important drugs. One notable application is in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The fluorinated phenyl group in this compound can enhance the lipophilicity and metabolic stability of the final drug product, thereby improving its pharmacokinetic properties.

Recent research has also explored the use of 4-(4-Fluorophenyl)butanoyl chloride in the synthesis of novel anticancer agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines. The researchers found that the introduction of fluorine atoms into the phenyl ring significantly enhanced the antiproliferative effects, suggesting that this structural modification could be a valuable strategy for developing more effective cancer therapies.

Beyond its applications in pharmaceuticals, 4-(4-Fluorophenyl)butanoyl chloride has also found use in materials science. For instance, it can be employed as a building block for the synthesis of functional polymers with tailored properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and electronic materials. The ability to fine-tune the properties of these materials through controlled polymerization reactions makes 4-(4-Fluorophenyl)butanoyl chloride an attractive choice for researchers and industry professionals alike.

The safety and handling of 4-(4-Fluorophenyl)butanoyl chloride are important considerations due to its reactivity and potential hazards. It is recommended that all operations involving this compound be conducted under well-ventilated conditions and with appropriate personal protective equipment (PPE). Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 4-(4-Fluorophenyl)butanoyl chloride (CAS No. 133188-66-6) is a valuable chemical intermediate with a wide range of applications in medicinal chemistry and materials science. Its unique structure and reactivity make it an essential component in the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.